Cas no 67837-36-9 (4H-1-Benzopyran-4-one, 2-chloro-5,7-dimethoxy-)

• Product Name: 4H-1-Benzopyran-4-one, 2-chloro-5,7-dimethoxy-
• CAS No: 67837-36-9
• MF: C₁₁H₉ClO₄
• MW: 240.639762639999
• CID: 5112001
• Update Time: 2022-10-27

4H-1-Benzopyran-4-one, 2-chloro-5,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 2-chloro-5,7-dimethoxy-
• 2-Chloro-5,7-dimethoxy-4H-chromen-4-one

• Inchi： 1S/C11H9ClO4/c1-14-6-3-8(15-2)11-7(13)5-10(12)16-9(11)4-6/h3-5H,1-2H3
• InChI Key： KGEMQAJBBUHXFN-UHFFFAOYSA-N
• SMILES： C1(Cl)OC2=CC(OC)=CC(OC)=C2C(=O)C=1

Computed Properties

• Exact Mass: 240.019
• Monoisotopic Mass: 240.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8A^2